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Compound of Interest

Compound Name: Verticilla-4(20),7,11-triene

Cat. No.: B15590277

An In-depth Technical Guide on the Physical, Chemical, and Biological Properties of Verticilla-
4(20),7,11-triene for Researchers, Scientists, and Drug Development Professionals.

Introduction

Verticilla-4(20),7,11-triene is a naturally occurring diterpene hydrocarbon belonging to the
verticillane class of secondary metabolites. First identified in the essential oil of Boswellia
carterii, this bicyclic compound has garnered interest within the scientific community for its
potential biological activities, including antibacterial and antiplasmodial properties.[1] This
technical guide provides a comprehensive overview of the known physical, chemical, and
biological characteristics of Verticilla-4(20),7,11-triene, with a focus on experimental data and
methodologies to support further research and development.

Chemical and Physical Properties

Verticilla-4(20),7,11-triene is a colorless, viscous oil.[1] While a complete set of experimentally
determined physical properties is not readily available in the current literature, a combination of
computed data and information from spectral analyses provides a foundational understanding
of its characteristics.

Tabulated Physical and Chemical Data

The following tables summarize the key physical and chemical properties of Verticilla-
4(20),7,11-triene. It is important to note that many of these values are computationally derived
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and await experimental verification.

Table 1. General and Computed Physical Properties

Property Value Source

Molecular Formula C20H32 PubChem|[2]

Molecular Weight 272.47 g/mol PubChem[2]

Appearance Colorless viscous oll ResearchGate[1]

Boiling Point Data not available

Melting Point Data not available

Density (estimated) 0.92 £ 0.1 g/cm? The Good Scents Company
Solubility in Water (estimated) 9.218 x 10> mg/L @ 25 °C The Good Scents Company[3]
XLogP3 (computed) 5.4 PubChem[2]

Molar Refractivity (estimated) 89.22 £+ 0.4 cm?3 The Good Scents Company
Polarizability (estimated) 35.37 £ 0.5 x 10724 cm3 The Good Scents Company

Table 2: Spectroscopic Data

While full, detailed peak assignments for Verticilla-4(20),7,11-triene are not consistently
reported across the literature, images of its tH and 3C NMR spectra are available. Researchers
should refer to specialized spectroscopic databases and publications for in-depth analysis.
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Spectroscopic Data Key Features and Observations

The spectrum is expected to show signals
1H NMR corresponding to olefinic protons, allylic protons,

and methyl groups.

The spectrum should display resonances for sp?

hybridized carbons of the double bonds and sp3

13C NMR . ,
hybridized carbons of the cyclic framework and
methyl substituents.

Mass Spectrometry The exact mass is a key identifier.

Experimental Protocols

Detailed experimental protocols for the synthesis, isolation, and biological evaluation of
Verticilla-4(20),7,11-triene are not extensively documented for this specific compound.
However, by examining methodologies for related diterpenes and natural product isolation, a
general framework can be established.

Isolation and Purification

Verticilla-4(20),7,11-triene has been isolated from the essential oil of Boswellia carterii.[1] A
general workflow for the isolation of this and similar diterpenes from a plant source is outlined
below.
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Figure 1. Generalized workflow for the isolation of Verticilla-4(20),7,11-triene.

Methodology:
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» Extraction: The essential oil is typically obtained from the plant resin via hydrodistillation.
Alternatively, solvent extraction using a non-polar solvent like hexane or dichloromethane
can be employed.

o Chromatographic Separation: The crude extract is subjected to column chromatography on
silica gel. A gradient elution system, starting with a non-polar solvent (e.g., hexane) and
gradually increasing the polarity (e.g., by adding ethyl acetate), is used to separate the
different components.

» Fraction Collection and Analysis: Fractions are collected and analyzed by thin-layer
chromatography (TLC) to identify those containing the target compound.

» Final Purification: Fractions enriched with Verticilla-4(20),7,11-triene are further purified
using preparative TLC or high-performance liquid chromatography (HPLC) to yield the pure
compound.

 Structure Elucidation: The structure of the isolated compound is confirmed using
spectroscopic methods, including *H NMR, 3C NMR, and mass spectrometry.

Antibacterial Activity Assay

The antibacterial activity of Verticilla-4(20),7,11-triene has been noted, particularly against
Bacillus species.[1] A standard method to evaluate this activity is the broth microdilution assay
to determine the Minimum Inhibitory Concentration (MIC).
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Figure 2. Workflow for determining the Minimum Inhibitory Concentration (MIC).

Methodology:

» Preparation of Bacterial Culture: A standardized inoculum of the test bacterium (e.qg.,
Staphylococcus aureus) is prepared to a specific cell density (e.g., 10> CFU/mL) in a suitable

broth medium.

o Serial Dilution: A stock solution of Verticilla-4(20),7,11-triene is prepared in an appropriate
solvent (e.g., DMSO) and then serially diluted in the broth medium in a 96-well microtiter
plate.

 Inoculation: The bacterial inoculum is added to each well containing the different
concentrations of the compound. Positive (bacteria only) and negative (broth only) controls
are included.
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e Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 18-24 hours).

o MIC Determination: The MIC is determined as the lowest concentration of the compound that
completely inhibits the visible growth of the bacterium.

Antiplasmodial Activity Assay

Diterpenes from Boswellia serrata have shown in vitro activity against Plasmodium falciparum.
[2] A common method to assess antiplasmodial activity is the SYBR Green I-based
fluorescence assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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